Cas no 67672-74-6 (4-methyl-4-propylcyclohex-2-en-1-one)
67672-74-6 structure
Product Name:4-methyl-4-propylcyclohex-2-en-1-one
CAS No:67672-74-6
MF:C10H16O
MW:152.233443260193
CID:966617
PubChem ID:317676
Update Time:2025-04-19
4-methyl-4-propylcyclohex-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-4-propylcyclohex-2-en-1-one
- 4-METHYL-4-PROPYL-2-CYCLOHEXENONE
- 4-methyl-4-n-propylcyclohexenone
- 2-CYCLOHEXEN-1-ONE, 4-METHYL-4-PROPYL-
- SCHEMBL11950275
- 4-Methyl-4-propyl-2-cyclohexen-1-one
- 35161-15-0
- Y3RHN2PK8F
- 4-methyl-4-propylcyclohex-2-enone
- NSC-250974
- DTXSID30312163
- 67672-74-6
- DTXSID901290299
- 4-METHYL-4-PROPYL-2-CYCLOHEXEN-1-ONE, (+/-)
- NSC250974
- DS-005449
- 4-methyl-4-propyl-cyclohex-2-en-1-one
-
- Inchi: 1S/C10H16O/c1-3-6-10(2)7-4-9(11)5-8-10/h4,7H,3,5-6,8H2,1-2H3
- InChI Key: WZPGBIYWYMLIEU-UHFFFAOYSA-N
- SMILES: O=C1C=CC(C)(CCC)CC1
Computed Properties
- Exact Mass: 152.12018
- Monoisotopic Mass: 152.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
4-methyl-4-propylcyclohex-2-en-1-one Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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